BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Safety Data Sheet for
Barium Hydroxide Hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771

Introduction

Barium hydroxide hydrate, a compound existing in forms such as the monohydrate
(Ba(OH)2-H20) and octahydrate (Ba(OH)2:8H20), is a crucial reagent in various scientific and
industrial applications.[1][2] Utilized in analytical chemistry for titrating weak acids and in
organic synthesis as a strong base, its handling demands a thorough understanding of its
associated hazards.[3] This guide provides an in-depth analysis of the Safety Data Sheet
(SDS) for barium hydroxide hydrate, tailored for researchers, scientists, and drug
development professionals. It consolidates critical safety data, outlines emergency protocols,
and presents logical workflows to ensure safe laboratory practices.

Chemical Identification and Properties

Proper identification and understanding of the physical and chemical properties of a substance
are foundational to its safe use. Barium hydroxide is a white, odorless solid, with its hydrated
forms having distinct properties.[1][4]

Table 1: Chemical Identification
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Barium Hydroxide Barium Hydroxide Barium Hydroxide

Identifier

Monohydrate Octahydrate (General Hydrate)

Barium Barium hydrate, . .

. . . Barium hydroxide
Synonyms dihydroxide Caustic Baryta[4]
hydrate[7]

monohydrate[5] [6]

CAS Number 22326-55-2[8][9] 12230-71-6[4][10][11]  40226-30-0[7][12]

| Molecular Formula | Ba(OH)2-H20[2] | Ba(OH)2:8H20[4] | Ba(OH)2:xH20[7][12] |

Table 2: Physical and Chemical Properties

Property Value Hydrate Form
Molar Mass 315.48 g/mol Octahydrate[4]
171.34 g/mol Anhydrous[1]
White crystals / granular
Appearance . All
solid[1][2][4]
Odor Odorless[1][4] All
Density 2.18 g/cm3 @ 20°C Octahydrate[1][4][13]
3.743 g/cm3 Monohydrate[1][3][9]
Melting Point 78°C (172.4°F) Octahydrate[1][3][4]
N ) 780°C (1436°F) (decomposes)
Boiling Point Anhydrous
[11[14]
o Slightly soluble, increases with
Solubility in Water All

temperature[1][2][4]

| pH | > 11 (Strongly alkaline)[1][4] | All |

Hazard Identification and Classification
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Barium hydroxide hydrate is classified as a hazardous substance due to its toxicity and
corrosivity.[7][13][15] The primary dangers are acute toxicity if swallowed or inhaled, and the
capacity to cause severe chemical burns to skin and eyes.[13][15][16]

 Signal Word:Danger[7][10][15]

e GHS Hazard Classifications:

o

Acute Toxicity, Oral (Category 4)[7][11][15]

[¢]

Acute Toxicity, Inhalation (Category 4)[7][11][15]

[e]

Skin Corrosion (Category 1A/1B)[11][13][15]

[e]

Serious Eye Damage (Category 1)[7][15]
e Hazard Statements:
o H302+H332: Harmful if swallowed or if inhaled.[13][15][16]
o H314: Causes severe skin burns and eye damage.[7][13][15][16]

The logical flow from hazard identification to necessary precautions is critical for safety. The
following diagram illustrates the relationship between the substance's intrinsic hazards and the
mandatory precautionary measures.
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Precautionary Response (Examples)

P310
Immediately call a POISON CENTER/doctor

P305+P351+P338
IF IN EYES: Rinse cautiously with water

P280
Wear protective gloves/eye protection
H332 T P260
Harmful if inhaled Do not breathe dust
0 P301+P312
3 allowed IF SWALLOWED: Call a POISON CENTER

P270

Hazard Identificatiop

H314
Causes severe skin burns and eye damage

Do not eat, drink or smoke when using

Click to download full resolution via product page

Diagram 1: Hazard and Precautionary Statement Relationship.

Toxicological Profile

Exposure to barium hydroxide can lead to severe health effects. The compound is corrosive
and toxic, with target organs including the kidneys, cardiovascular system, and central nervous
system.[4][17]

Table 3: Acute Toxicity Data
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Route Species Value Reference
Oral LD50 Rat 308 mglkg [15][18]
Oral LD50 Rat 550 mg/kg [13]

Dermal LD50 Rat 308 mg/kg [15]

| Inhalation LC50 | Not specified | 1.5 mg/L / 4h |[15] |

» Effects of Ingestion: May cause severe burns to the mouth, throat, and stomach, along with
symptoms of barium poisoning such as vomiting, diarrhea, abdominal pain, and muscle
twitching, potentially leading to paralysis or death.[17][19][20]

o Effects of Inhalation: Corrosive to the respiratory tract, causing irritation, coughing, and
breathing difficulties.[8][13][17]

o Effects of Skin/Eye Contact: Causes severe skin burns and serious, potentially irreversible,
eye damage.[7][8][13][15]

Exposure Scenarios and Control Measures

Controlling exposure is paramount. This involves a combination of engineering controls and
personal protective equipment (PPE), guided by established occupational exposure limits.

Table 4: Occupational Exposure Limits for Barium Compounds

Organization Limit Type Value

PEL (Permissible
OSHA L. 0.5 mg/im3[4]
Exposure Limit)

ACGIH TLV (Threshold Limit Value) 0.5 mg/m3[4][21]

| United Kingdom | TWA (Time-Weighted Average) | 0.5 mg/m3 (8 hr)[21] |

Engineering Controls:

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://sds.aquaphoenixsci.com/SDS/Barium%20Hydroxide%20Octahydrate%20(S25189)_GHSUnitedStatesSDS_en_2020-11-04.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25188.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Barium%20hydroxide%20octahydrate_0571_3.0.pdf
https://sds.aquaphoenixsci.com/SDS/Barium%20Hydroxide%20Octahydrate%20(S25189)_GHSUnitedStatesSDS_en_2020-11-04.pdf
https://sds.aquaphoenixsci.com/SDS/Barium%20Hydroxide%20Octahydrate%20(S25189)_GHSUnitedStatesSDS_en_2020-11-04.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Hydroxide.pdf
https://www.lewisu.edu/academics/biology/pdf/barium_hydroxide.pdf
https://www.spectrumchemical.com/media/sds/B1038_AGHS.PDF
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Barium%20hydroxide%20octahydrate_0571_3.0.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Barium-Hydroxide.pdf
https://www.carlroth.com/medias/SDB-5609-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTQzMzh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzBNaTlvWkdJdk9EazJORGsxTkRVeU1UWXpNQzV3WkdZfDQ0ZGQxZjVmMTg3YzExZjUxYmJiMjgwZTc0ODRmMWVhYjQ5ZmE0YTUzMzMwZWQ5YTdlYTZiYjVhZGJlMjEzZGE
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Barium-Hydroxide_2024-05-22.docx
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Barium%20hydroxide%20octahydrate_0571_3.0.pdf
https://sds.aquaphoenixsci.com/SDS/Barium%20Hydroxide%20Octahydrate%20(S25189)_GHSUnitedStatesSDS_en_2020-11-04.pdf
https://resources.finalsite.net/images/v1722357308/mccsdnet/utu8azypfwdwlscr03z0/msdssheets_barium_hydroxide_8-hydrate_83_00.pdf
https://resources.finalsite.net/images/v1722357308/mccsdnet/utu8azypfwdwlscr03z0/msdssheets_barium_hydroxide_8-hydrate_83_00.pdf
https://www.fishersci.fr/store/msds?partNumber=10492083&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10492083&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Always use barium hydroxide hydrate in a well-ventilated area.[4][12]

o Alocal exhaust ventilation system or chemical fume hood is required to keep airborne
concentrations below exposure limits, especially when handling the powder.[19][22]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific laboratory
procedure being performed. The following workflow provides guidance on appropriate
protection.
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@dling Barium Hydroxide

Is there a risk of
dust generation?

Required:
- NIOSH-approved dust respirator
(e.g., N100/P3 filter)

Is there a risk of
splash or contact?

Required:
- Chemical splash goggles
- Face shield

No
Minimum PPE still required:
gloves, goggles, lab coat)

Required:
- Chemical-resistant gloves
(Nitrile, Neoprene)
- Lab coat / Protective clothing

Proceed with Task
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Diagram 2: Personal Protective Equipment (PPE) Selection Workflow.

Emergency Protocols
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BENGHE

The SDS provides specific, actionable protocols for responding to emergencies. These are not
merely suggestions but are critical procedures to mitigate harm.

First-Aid Measures

Immediate and correct first aid is vital following any exposure. In all cases, seek professional
medical attention without delay.[4][23]

v 2

I X R
| Skin Contact | | Eye Contact | Ingestion L

J Inhalation

Move to fresh air

If not breathing, give artificial respiration

Seek immediate medical attention

Immediately remove contaminated clothing
Flush skin with excess water for 15+ minutes
Seek immediate medical attention

Immediately flush eyes with water for 15+ minutes
Keep eyelids open

Remove contact lenses if possible

Call Poison Control/Doctor IMMEDIATELY
Rinse mouth with water
Do NOT induce vomiting

Seek immediate medical attention Give 1-2 cups of water to drink

Click to download full resolution via product page

Diagram 3: First-Aid Protocol Workflow.

Accidental Release Measures

A spill of barium hydroxide hydrate must be managed promptly and safely to prevent
exposure and environmental contamination.
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Spill Detected

Evacuate unnecessary personnel
Isolate the hazard area

:

Ensure adequate ventilation
Wear full PPE (respirator, gloves, goggles, protective clothing)

:

Prevent entry into drains and waterways

Is the spill large or uncontained?

Carefully sweep up solid material

Call emergency services (911) and/or EH&S Avoid generating dust
Place in a sealed, labeled container for disposal

Wash spill area thoroughly after material pickup is complete

Click to download full resolution via product page
Diagram 4: Spill Cleanup Protocol.

Fire-Fighting Measures

While barium hydroxide itself is not flammable, it can decompose under fire conditions to

produce toxic barium oxide fumes.[4][14][16]

¢ Suitable Extinguishing Media: Use media appropriate for the surrounding fire, such as water
spray, dry chemical, foam, or carbon dioxide.[5][13]
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» Protective Equipment: Firefighters must wear full protective clothing and self-contained
breathing apparatus (SCBA).[4][16][24]

Handling, Storage, and Stability

Proper handling and storage are essential to prevent accidents and maintain the chemical's
integrity.

+ Handling:

[¢]

Avoid all contact with skin, eyes, and clothing.[4][19]

o

Do not breathe dust; minimize dust generation.[4][17][19]

o

Wash hands thoroughly after handling.[4][24]

o

Use only in a well-ventilated area or under a fume hood.[4][19]
e Storage:
o Store in a cool, dry, well-ventilated, and secured area.[4][24]

o Keep containers tightly closed to prevent absorption of atmospheric carbon dioxide, which
forms insoluble barium carbonate.[2][12][14]

o Store away from incompatible materials.[4][8]
o Stability and Reactivity:
o Stability: The material is stable under normal storage conditions but is air-sensitive.[4][23]

o Incompatible Materials: Strong acids, metals (especially aluminum), chlorinated rubber,
and strong oxidizing agents.[4][14][20][23]

o Hazardous Decomposition Products: Emits toxic barium oxide fumes when heated to
decomposition.[14][16][23]

Conclusion
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The safe handling of barium hydroxide hydrate in a research or drug development setting is
non-negotiable. A comprehensive understanding of its hazards, as detailed in the Safety Data
Sheet, is the first line of defense. By adhering to the guidelines for personal protective
equipment, implementing robust engineering controls, and being prepared with clear and
practiced emergency protocols, professionals can mitigate the risks associated with this potent
and corrosive compound. This guide serves as a technical resource to reinforce those critical
safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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